Cas no 2649084-78-4 (lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate)

• Product Name: lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate
• CAS No: 2649084-78-4
• MF: C₇H₇LiO₄S₂
• MW: 226.199079751968
• CID: 6586174
• PubChem ID: 165571658
• Update Time: 2025-06-29

lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate
• 2649084-78-4
• EN300-1609792

• Inchi： 1S/C7H8O4S2.Li/c8-13(9)6-4-12-3-5(6)7-10-1-2-11-7;/h3-4,7H,1-2H2,(H,8,9);/q;+1/p-1
• InChI Key： NYUGSWXKHBDHCN-UHFFFAOYSA-M
• SMILES： S1C=C(C(=C1)C1OCCO1)S(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 225.99457948g/mol
• Monoisotopic Mass: 225.99457948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Additional information on lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate

Lithio 4-(1,3-Dioxolan-2-yl)thiophene-3-sulfinate (CAS No. 2649084-78-4): A Comprehensive Overview

Lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate (CAS No. 2649084-78-4) is a specialized compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structural features and potential applications in various advanced technologies, particularly in the development of high-performance materials and pharmaceuticals.

The structure of Lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate is composed of a thiophene ring, a dioxolane ring, and a sulfinate group, all coordinated with a lithium ion. The thiophene ring, known for its aromatic properties and stability, provides a robust foundation for the molecule. The dioxolane ring, a cyclic ether with two adjacent ether oxygen atoms, adds flexibility and reactivity to the structure. The sulfinate group, which is an important functional group in organic synthesis, enhances the compound's reactivity and solubility.

In recent years, Lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate has been extensively studied for its potential applications in lithium-ion batteries. The unique combination of the thiophene ring and the sulfinate group makes it an excellent candidate for use as an electrolyte additive. Research has shown that this compound can improve the electrochemical performance of lithium-ion batteries by enhancing their stability and efficiency. Specifically, it has been reported to reduce the formation of solid electrolyte interphase (SEI) layers on the electrode surfaces, thereby improving the overall cycle life and capacity retention of the battery.

Beyond its applications in battery technology, Lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate has also shown promise in the field of pharmaceuticals. The compound's ability to modulate specific biological pathways makes it a potential candidate for drug development. Recent studies have explored its use as an inhibitor of certain enzymes involved in disease pathways, such as those related to neurodegenerative disorders and cancer. The unique structural features of this compound allow it to interact selectively with target proteins, offering a new avenue for therapeutic intervention.

The synthesis of Lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate involves several well-defined steps that are crucial for obtaining high-purity material. Typically, the process begins with the preparation of the thiophene derivative, followed by the introduction of the dioxolane ring and the sulfinate group. The final step involves coordination with lithium ions to form the desired compound. Each step requires careful control of reaction conditions to ensure optimal yield and purity.

One of the key challenges in working with Lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate is its sensitivity to moisture and air. To maintain its stability and reactivity, it is often stored under inert conditions such as nitrogen or argon atmospheres. Additionally, handling procedures must be carefully designed to prevent degradation or contamination.

In terms of safety and handling, Lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate should be treated with caution due to its reactivity with moisture and air. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound. It is also important to store it in a cool, dry place away from sources of heat or ignition.

The future prospects for Lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate are promising. Ongoing research continues to explore new applications and improve existing ones. For instance, recent advancements in nanotechnology have opened up new possibilities for using this compound in nanomaterials with enhanced properties. Additionally, efforts are being made to develop more efficient synthesis methods that can produce larger quantities of high-purity material at lower costs.

In conclusion, Lithio 4-(1,3-dioxolan-2-yl)thiophene-3-sulfinate (CAS No. 2649084-78-4) is a versatile compound with significant potential in various fields such as materials science and pharmaceuticals. Its unique structural features and reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing technology and improving human health.